Cas no 545401-87-4 (9-Oxabicyclo[3.3.1]nonane-2,6-diol, (1R,2R,5R,6R)- (9CI))

• Product Name: 9-Oxabicyclo[3.3.1]nonane-2,6-diol, (1R,2R,5R,6R)- (9CI)
• CAS No: 545401-87-4
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 941847
• PubChem ID: 57358227
• Update Time: 2025-04-19

9-Oxabicyclo[3.3.1]nonane-2,6-diol, (1R,2R,5R,6R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9-Oxabicyclo[3.3.1]nonane-2,6-diol, (1R,2R,5R,6R)- (9CI)
• (1R,2R,5R,6R)-9-Oxabicyclo[3.3.1]nonane-2,6-diol
• 545401-87-4
• DTXSID80724055

• Inchi： 1S/C8H14O3/c9-5-1-3-7-6(10)2-4-8(5)11-7/h5-10H,1-4H2/t5-,6-,7-,8-/m1/s1
• InChI Key： SIZKKURETCQUKI-WCTZXXKLSA-N
• SMILES： O1[C@@H]2CC[C@H]([C@H]1CC[C@H]2O)O

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.7Ų